Cas no 1806847-51-7 (5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1806847-51-7
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 4880833
• Update Time: 2025-06-20

5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H5ClF2N2O/c10-2-5-1-6(9(11)12)7(3-13)14-8(5)4-15/h1,4,9H,2H2
• InChI Key： XFIIMENFYOZAFM-UHFFFAOYSA-N
• SMILES： ClCC1C(C=O)=NC(C#N)=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.7
• Topological Polar Surface Area: 53.8

Additional information on 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde

Introduction to 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1806847-51-7)

5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806847-51-7, is a pyridine derivative featuring a unique structural arrangement that makes it a promising candidate for further exploration in drug discovery and development. The presence of multiple functional groups, including a chloromethyl moiety, a cyano group, and a difluoromethyl substituent, contributes to its complex reactivity and potential biological activity.

The chloromethyl group in the molecule is particularly noteworthy as it can participate in various chemical transformations, such as nucleophilic addition reactions, which are commonly utilized in the synthesis of more complex molecules. This property makes the compound valuable for constructing intricate scaffolds that may exhibit desirable pharmacological effects. Additionally, the cyano group introduces a polar character to the molecule, which can influence its solubility and interactions with biological targets. The difluoromethyl substituent is another key feature, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, lipophilicity, and binding affinity.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. Pyridines serve as privileged scaffolds due to their ability to mimic the binding pockets of numerous biological targets, including enzymes and receptors. The specific arrangement of functional groups in 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde positions it as a versatile building block for designing molecules with targeted biological activity.

In the context of drug discovery, this compound has been explored for its potential applications in treating various diseases. For instance, pyridine-based compounds have shown promise in the development of antiviral, anticancer, and anti-inflammatory agents. The unique combination of functional groups in this molecule suggests that it may interact with biological pathways involved in these conditions. Current research is focused on understanding how modifications to this scaffold can optimize its pharmacokinetic properties and therapeutic efficacy.

The synthesis of 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde involves multi-step organic transformations that require precise control over reaction conditions. The introduction of each functional group must be carefully managed to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex drug candidates. By leveraging its reactive sites, chemists can introduce additional functional groups or link it to other pharmacophores to create molecules with enhanced biological activity. This modular approach allows for rapid screening and optimization of lead compounds.

The pharmacological profile of 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde is still under investigation, but preliminary studies suggest that it may exhibit interesting interactions with biological targets. Computational modeling techniques have been used to predict how this molecule might bind to proteins and other macromolecules involved in disease pathways. These simulations provide valuable insights into its potential mechanism of action and help guide further experimental work.

In conclusion, 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1806847-51-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this will play an increasingly important role in the discovery of novel therapeutic agents that address unmet medical needs.